9-butyl-3-(4-ethoxyphenyl)-5-methyl-5H,6H,7H,8H,9H-[1,2,4]triazolo[3,4-h]purine-6,8-dione

• IUPAC Name: 5-butyl-8-(4-ethoxyphenyl)-1-methylpurino[8,9-c][1,2,4]triazole-2,4-dione
• InChI: InChI=1S/C19H22N6O3/c1-4-6-11-24-14-16(26)20-19(27)23(3)17(14)25-15(21-22-18(24)25)12-7-9-13(10-8-12)28-5-2/h7-10H,4-6,11H2,1-3H3,(H,20,26,27)
• InChI Key: SSSSJFXZNVTHJK-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=C(N(C(=O)NC2=O)C)N3C1=NN=C3C4=CC=C(C=C4)OCC
• Molecular Formula: C19H22N6O3
• Molecular Weight: 382.4 g/mol

Description

Triazoles are a class of heterocyclic compounds that contain a five-membered aromatic ring with two carbon atoms and three nitrogen atoms. They are known for their versatile biological activities and are present as a central structural component in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety and antitubercular.

Synthesis Analysis

The synthesis of triazoles often involves the reaction of azides with alkynes, a process known as the Huisgen cycloaddition. Other methods include oxidative cyclization of 2-hydrazinylpyridines with aldehydes in the presence of various oxidants.

Molecular Structure Analysis

Triazoles have a five-membered ring structure with two carbon atoms and three nitrogen atoms. The specific arrangement of these atoms can vary, leading to different isomers of triazoles.

Chemical Reactions Analysis

Triazoles can undergo a variety of chemical reactions due to the presence of multiple reactive sites in their structure. For example, they can react with styrenes via TBAI/TBHP-mediated oxidative cleavage of C=C bond under ligand- and metal-free conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of triazoles can vary widely depending on their specific structure. In general, they are known for their stability and ability to form hydrogen bonds, which can influence their solubility and reactivity.

Mechanism of Action

The mechanism of action of triazoles largely depends on their specific structure and the target they interact with. They are capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Future Directions

The development of new triazoles with improved properties is an active area of research. This includes the synthesis of new derivatives, investigation of their biological activities, and the development of more efficient and environmentally friendly synthetic methods.